2-{[(2-Amino-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 2-[[(2-aminoacetyl)-methylamino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C14H27N3O3/c1-14(2,3)20-13(19)17-8-6-5-7-11(17)10-16(4)12(18)9-15/h11H,5-10,15H2,1-4H3
• InChI Key: BQCWSQLPNMBZTC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCCC1CN(C)C(=O)CN
• Molecular Formula: C14H27N3O3
• Molecular Weight: 285.38 g/mol

Description

This compound, a piperidine derivative bearing a tert-butyl ester and a methyl-amino-acetyl side chain, is a key intermediate in medicinal chemistry for drug discovery. Its structure enables versatile modifications, making it valuable for synthesizing bioactive molecules targeting enzymes or receptors requiring specific hydrogen-bonding and hydrophobic interactions . The tert-butyl ester group enhances solubility and stability during synthesis, while the amino-acetyl moiety allows functionalization for pharmacological optimization.

Biological Activity

2-{[(2-Amino-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester, also known by its CAS number 1353961-67-7, is a compound that has garnered attention in pharmaceutical research due to its potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.

The chemical formula of this compound is $C_{17}H_{25}N_{3}O_{3}$ with a molecular weight of approximately 319.3987 g/mol. The structure features a piperidine ring, which is often associated with various pharmacological properties.

Research indicates that compounds containing the piperidine structure often exhibit diverse biological activities. The specific mechanisms of action for 2-{[(2-Amino-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester are still under investigation, but several studies suggest potential pathways:

• Antiviral Activity : Compounds similar to this one have shown antiviral properties against various viruses, including HSV-1 and HIV. For instance, derivatives with β-amino acid moieties have demonstrated significant inhibition against viral replication in cell cultures .
• Antimicrobial Properties : The compound may exhibit antibacterial effects, particularly against Gram-positive bacteria. Research has highlighted that modifications in the piperidine structure can enhance antibacterial efficacy .

Biological Activity Data

The following table summarizes key findings from recent studies on the biological activities associated with similar compounds:

Activity	Compound	Efficacy	Reference
Antiviral	β-amino acid derivatives	High inhibition against HSV-1
Antibacterial	Piperidine derivatives	MIC < 1 µg/mL against pathogens
Anticancer	Heterocyclic derivatives	Antiproliferative on glioma cells

Case Studies

• Antiviral Efficacy : A study conducted by Bernardino et al. (2021) investigated a series of β-amino acid derivatives, including those similar to our compound. The results indicated that certain modifications led to enhanced antiviral activity against HSV-1, with some compounds achieving over 90% inhibition in vitro .
• Antimicrobial Activity : Another study focused on piperidine derivatives reported that compounds with structural similarities to 2-{[(2-Amino-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester exhibited significant antibacterial activity against a range of pathogenic bacteria. The study emphasized the importance of the piperidine nitrogen in enhancing interaction with bacterial targets .
• Anticancer Potential : Research into heterocyclic compounds containing piperidine rings has shown promising results in anticancer applications. For example, certain derivatives demonstrated antiproliferative activity on glioma cell lines, suggesting potential therapeutic uses in oncology .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Key Properties

The compound’s analogs differ primarily in substituents on the amino group (methyl, ethyl, cyclopropyl, isopropyl) or the piperidine ring position (2-, 3-, or 4-substituted). These modifications influence physicochemical properties, bioactivity, and stability. Below is a comparative analysis:

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituent on Amino Group	Molecular Formula	Molar Mass (g/mol)	CAS Number	Key Characteristics
2-{[(2-Amino-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid t-Bu ester	Methyl	C15H27N3O3	297.40	1353957-34-2	Moderate lipophilicity; used in kinase inhibitor synthesis
2-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid t-Bu ester	Ethyl	C16H29N3O3	311.42	1353947-52-0	Discontinued (synthesis challenges or toxicity concerns)
2-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid t-Bu ester	Cyclopropyl	C16H27N3O3	309.41	1353975-39-9	Enhanced rigidity due to cyclopropyl ring; potential for improved target selectivity
4-{[(2-Amino-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid t-Bu ester	Isopropyl	C16H31N3O3	313.44	1401666-22-5	Higher steric bulk; may reduce off-target binding

Bioactivity and Target Interactions

Evidence from hierarchical clustering of bioactivity profiles (NCI-60 and PubChem data) indicates that minor structural changes significantly alter pharmacological behavior . For example:

• Methyl and ethyl analogs : Clustered together due to similar hydrophobicity, but ethyl derivatives showed higher cytotoxicity in preliminary screens, possibly leading to their discontinuation .
• Cyclopropyl variant : Exhibits distinct clustering, correlating with improved metabolic stability and reduced CYP450 inhibition due to restricted conformational flexibility .
• Isopropyl derivative : Demonstrates lower solubility but enhanced binding affinity to G-protein-coupled receptors (GPCRs), attributed to steric effects .

Stability and Thermal Decomposition

Thermogravimetric analysis (TGA) of tert-butyl ester analogs reveals decomposition pathways involving isobutylene release. Key findings:

• Activation energies for ester thermolysis range between 116–125 kJ/mol , with cyclopropyl and isopropyl analogs showing marginally higher stability due to steric protection .
• Methyl and ethyl derivatives undergo faster de-esterification, increasing susceptibility to acidic conditions .

Drug Discovery

• The methyl-amino derivative is pivotal in synthesizing proteasome inhibitors, leveraging its balance of solubility and reactivity .
• Cyclopropyl analogs are explored in antiviral agents due to their resistance to enzymatic degradation .